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Compound of Interest

Compound Name: L-Tyrosine-d4

Cat. No.: B121951

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides crucial safety and logistical
information for the handling of L-Tyrosine-d4, a stable isotope-labeled amino acid. The
following procedural guidance is designed to be a readily accessible resource for laboratory
personnel, promoting a culture of safety and best practices.

Personal Protective Equipment (PPE)

When handling L-Tyrosine-d4, appropriate personal protective equipment should be worn to
minimize exposure and ensure personal safety. Although L-Tyrosine is not classified as a
hazardous substance, some safety data sheets indicate that it may cause skin, eye, and
respiratory irritation.[1][2][3][4] Therefore, adherence to standard laboratory safety protocols is
essential.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b121951?utm_src=pdf-interest
https://www.benchchem.com/product/b121951?utm_src=pdf-body
https://www.benchchem.com/product/b121951?utm_src=pdf-body
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/118780-SDS-EN.pdf
https://www.flinnsci.com/sds_838.05-l-tyrosine/sds_838.05/
https://www.cdhfinechemical.com/images/product/msds/19_1323977053_L-Tyrosinecasno.60-18-4msds.pdf
https://archpdfs.lps.org/Chemicals/Tyrosine-L.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

PPE Item Specification Rationale
Safety glasses with side Protects eyes from potential
Eye Protection shields or chemical safety splashes or airborne particles
goggles. of the compound.

Prevents direct skin contact

Hand Protection Nitrile or latex gloves. ) )
with the chemical.[3][5]

] Protects clothing and skin from
Body Protection A standard laboratory coat. ) ]
accidental spills.

Generally not required under
normal handling conditions
) ) with adequate ventilation. If Minimizes inhalation of
Respiratory Protection o ) )
dust formation is likely, a dust airborne particles.
mask or respirator may be

necessary.

Operational Workflow for Handling L-Tyrosine-d4

A systematic approach to handling L-Tyrosine-d4, from receipt to disposal, is critical for
maintaining a safe and organized laboratory environment. The following workflow diagram
outlines the key steps involved.
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Caption: A workflow diagram for the safe handling of L-Tyrosine-d4.
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Step-by-Step Handling Procedures

1.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Log the compound into the laboratory's chemical inventory system.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents.[2][6] The product is chemically stable under standard
ambient conditions.

. Experiment Preparation:

Engineering Controls: Handle L-Tyrosine-d4 in a well-ventilated area.[6][7] A fume hood
may be used to minimize inhalation exposure, especially if the material is a fine powder.

Weighing: When weighing the compound, which is typically a solid, take care to avoid
creating dust. Use a chemical spatula and a weigh boat.

Dissolving: If the experimental protocol requires a solution, add the solvent to the weighed L-
Tyrosine-d4 slowly to avoid splashing.

. Experimental Use:

Follow the specific protocols for your experiment, maintaining awareness of the chemical's
properties.

Avoid direct contact with the skin and eyes.[7] In case of accidental contact, rinse the
affected area with plenty of water.[6]

Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[7]

Disposal Plan

Proper disposal of L-Tyrosine-d4 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.
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o Waste Collection:

o Collect unused L-Tyrosine-d4 and any materials that have come into direct contact with it
(e.g., gloves, weigh boats, pipette tips) in a designated, clearly labeled waste container.

e Disposal:

o Dispose of the chemical waste in accordance with local, state, and federal regulations.
Consult your institution's Environmental Health and Safety (EHS) office for specific
guidelines.[1]

o Contaminated packaging should be handled in the same way as the substance itself.[8]

By adhering to these safety and logistical guidelines, researchers can handle L-Tyrosine-d4
responsibly, ensuring a safe laboratory environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b121951#personal-protective-equipment-for-handling-
I-tyrosine-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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